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Compound of Interest

Compound Name: Pgla tfa

Cat. No.: B15562902

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive guide to the solid-phase synthesis of the

antimicrobial peptide PGLa using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry and

trifluoroacetic acid (TFA) for final cleavage. PGLa is a 21-residue peptide amide with the

sequence Gly-Met-Ala-Ser-Lys-Ala-Gly-Ala-Ile-Ala-Gly-Lys-Ile-Ala-Lys-Val-Ala-Leu-Lys-Ala-

Leu-NH2.[1][2] It is a member of the magainin family of antimicrobial peptides found in the skin

of the African clawed frog, Xenopus laevis.[1][3]

These protocols are intended for laboratory personnel experienced in solid-phase peptide

synthesis (SPPS). All procedures involving hazardous chemicals, such as trifluoroacetic acid,

should be performed in a well-ventilated fume hood with appropriate personal protective

equipment.

Materials and Reagents
Resins, Amino Acids, and Reagents
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Component Description Recommended Supplier

Rink Amide MBHA Resin
100-200 mesh, ~0.5 mmol/g

substitution

Major peptide synthesis

suppliers

Fmoc-protected Amino Acids

Standard side-chain protection

(e.g., Boc for Lys, Trt for

Asn/Gln/His, tBu for

Ser/Thr/Tyr/Asp/Glu)

Major peptide synthesis

suppliers

O-(Benzotriazol-1-yl)-

N,N,N',N'-tetramethyluronium

hexafluorophosphate (HBTU)

Coupling reagent
Major peptide synthesis

suppliers

N,N-Diisopropylethylamine

(DIPEA)
Base for coupling reaction

Sigma-Aldrich, Thermo Fisher

Scientific

Piperidine For Fmoc deprotection
Sigma-Aldrich, Thermo Fisher

Scientific

N,N-Dimethylformamide (DMF)
Peptide synthesis grade,

amine-free

Sigma-Aldrich, Thermo Fisher

Scientific

Dichloromethane (DCM) Peptide synthesis grade
Sigma-Aldrich, Thermo Fisher

Scientific

Trifluoroacetic acid (TFA) Reagent grade
Sigma-Aldrich, Thermo Fisher

Scientific

Triisopropylsilane (TIPS) Scavenger
Sigma-Aldrich, Thermo Fisher

Scientific

1,2-Ethanedithiol (EDT) Scavenger
Sigma-Aldrich, Thermo Fisher

Scientific

Diethyl ether Anhydrous
Sigma-Aldrich, Thermo Fisher

Scientific

Acetonitrile (ACN) HPLC grade
Sigma-Aldrich, Thermo Fisher

Scientific

Water HPLC grade -
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PGLa Peptide Synthesis Protocol
This protocol is based on a 0.1 mmol synthesis scale. Adjustments may be necessary for

different scales.

Resin Preparation and Swelling
Weigh 200 mg of Rink Amide MBHA resin (~0.1 mmol) into a solid-phase synthesis vessel.

Add 5 mL of DMF to the resin and allow it to swell for at least 1 hour at room temperature

with occasional agitation.

Drain the DMF from the vessel.

Fmoc-Deprotection
Add 5 mL of 20% (v/v) piperidine in DMF to the resin.

Agitate the mixture for 5 minutes at room temperature.

Drain the solution.

Repeat steps 1-3 one more time.

Wash the resin thoroughly with DMF (5 x 5 mL).

Amino Acid Coupling
In a separate vial, dissolve 0.4 mmol of the desired Fmoc-amino acid and 0.39 mmol of

HBTU in 2 mL of DMF.

Add 0.8 mmol (136 µL) of DIPEA to the amino acid solution and mix for 1 minute to pre-

activate.

Add the activated amino acid solution to the deprotected resin.

Agitate the mixture for 1-2 hours at room temperature.

Drain the coupling solution and wash the resin with DMF (3 x 5 mL) and DCM (3 x 5 mL).
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Perform a Kaiser test to confirm the completion of the coupling reaction. If the test is positive

(blue beads), repeat the coupling step.

Repeat the deprotection and coupling cycles for each amino acid in the PGLa sequence.

Cleavage and Deprotection
Caution: This procedure must be performed in a chemical fume hood.

After the final amino acid coupling and deprotection, wash the resin with DCM (5 x 5 mL) and

dry it under a stream of nitrogen.

Prepare a cleavage cocktail of TFA/TIPS/Water/EDT (94:1:2.5:2.5, v/v/v/v). For 0.1 mmol of

resin, prepare 5 mL of the cocktail.

Add the cleavage cocktail to the dried resin.

Agitate the mixture for 2-3 hours at room temperature.

Filter the resin and collect the filtrate containing the cleaved peptide into a clean centrifuge

tube.

Wash the resin with an additional 1-2 mL of TFA and combine the filtrates.

Precipitate the crude peptide by adding the TFA solution dropwise to 40 mL of cold diethyl

ether.

Centrifuge the mixture at 3000 rpm for 10 minutes.

Decant the ether and wash the peptide pellet with cold diethyl ether (2 x 20 mL).

Dry the crude peptide pellet under vacuum.

Purification and Analysis
Purification by Reversed-Phase HPLC
The crude PGLa peptide is purified by reversed-phase high-performance liquid

chromatography (RP-HPLC).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition

Column
C18 semi-preparative column (e.g., 10 mm x

250 mm, 5 µm)

Mobile Phase A 0.1% TFA in water

Mobile Phase B 0.1% TFA in acetonitrile

Gradient 10-60% B over 40 minutes

Flow Rate 4 mL/min

Detection 220 nm

Dissolve the crude peptide in a minimal amount of mobile phase A.

Filter the solution through a 0.45 µm syringe filter.

Inject the sample onto the HPLC column.

Collect fractions corresponding to the major peak.

Analyze the purity of the collected fractions by analytical RP-HPLC.

Pool the pure fractions and lyophilize to obtain the final purified PGLa peptide as a white

powder.

Analysis by Mass Spectrometry
The identity of the purified PGLa peptide is confirmed by mass spectrometry.

Analysis Expected Result

Molecular Weight (Monoisotopic) 1967.25 Da

Molecular Weight (Average) 1968.45 Da[1][2]

Molecular Formula C88H162N26O22S[1][2]
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Diagrams

Rink Amide Resin Swell in DMF Fmoc Deprotection
(20% Piperidine/DMF)
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(Fmoc-AA, HBTU, DIPEA)

Wash
(DMF, DCM)

Repeat for all 21
Amino Acids

Cleavage & Deprotection
(TFA Cocktail)

Precipitate
(Cold Diethyl Ether) Purify by RP-HPLC Analyze by Mass Spec Pure PGLa Peptide

Click to download full resolution via product page

Caption: Workflow for the solid-phase synthesis of PGLa peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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